Cas no 35162-34-6 (3,4-dimethoxy-n-methylaniline)

• Product Name: 3,4-dimethoxy-n-methylaniline
• CAS No: 35162-34-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD06654040
• CID: 1468566
• PubChem ID: 2786955
• Update Time: 2025-07-25

3,4-dimethoxy-n-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-n-methylaniline
• N-methyl-(3,4-dimethoxy-5-nitrobenzamide)
• 3,4-dimethoxy-N-methyl-5-nitro-benzamide
• SureCN1447260
• 3,4-dimethoxy-N-methylbenzenamine
• CTK3C6925
• (3,4-dimethoxyphenyl)-methyl-amine
• Benzamide, 3,4-dimethoxy-N-methyl-5-nitro-
• 3,4-Dimethoxy-N-methyl-anilin
• N-methyl-3,4-dimethoxyaniline
• (3,4-dimethoxy-phenyl)methylamine
• 3,4-dimethoxy-N-methyl-aniline
• PGBJWAKHAFOCEL-UHFFFAOYSA-N
• EN300-58820
• HS-3236
• N-methyl-3,4-dimethoxy aniline
• G25850
• AKOS000256455
• SCHEMBL1576262
• MFCD06654040
• DB-330904
• (3,4-Dimethoxy-phenyl)-methyl-amine
• 35162-34-6

• MDL： MFCD06654040
• Inchi： 1S/C9H13NO2/c1-10-7-4-5-8(11-2)9(6-7)12-3/h4-6,10H,1-3H3
• InChI Key： PGBJWAKHAFOCEL-UHFFFAOYSA-N
• SMILES： CNC1C=C(OC)C(OC)=CC=1

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 269.7±30.0 °C at 760 mmHg
• Flash Point: 104.6±14.0 °C
• PSA: 30.49
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-dimethoxy-n-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-n-methylaniline

Recent Advances in the Study of 3,4-Dimethoxy-N-Methylaniline (CAS: 35162-34-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3,4-Dimethoxy-N-methylaniline (CAS: 35162-34-6) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the role of 3,4-dimethoxy-N-methylaniline as a precursor in the synthesis of potent kinase inhibitors. The researchers demonstrated that modifications to the aniline scaffold, including the introduction of methoxy groups at the 3 and 4 positions, significantly enhanced the inhibitory activity against specific cancer-related kinases. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further drug development.

In another groundbreaking study, researchers investigated the neuroprotective effects of derivatives of 3,4-dimethoxy-N-methylaniline. The findings, published in Neuropharmacology, revealed that these derivatives exhibited significant antioxidant and anti-inflammatory properties, which could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study utilized both in vitro and in vivo models to validate the efficacy and safety of these compounds.

Additionally, 3,4-dimethoxy-N-methylaniline has been identified as a critical building block in the synthesis of antimicrobial agents. A recent paper in Antimicrobial Agents and Chemotherapy reported the development of new analogs with enhanced activity against drug-resistant bacterial strains. The researchers employed advanced computational modeling techniques to optimize the molecular structure, resulting in compounds with improved binding affinity and reduced toxicity.

Despite these promising advancements, challenges remain in the large-scale production and clinical translation of 3,4-dimethoxy-N-methylaniline-based therapeutics. Issues such as synthetic yield, stability, and bioavailability need to be addressed to fully realize the potential of this compound. Future research directions may include the exploration of novel synthetic routes, formulation strategies, and combination therapies to overcome these limitations.

In conclusion, 3,4-dimethoxy-N-methylaniline (CAS: 35162-34-6) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its diverse biological activities make it a focal point for ongoing investigations. The latest studies underscore its potential in addressing unmet medical needs, paving the way for innovative therapeutic solutions.